Cas no 27143-44-8 (8-hydroxyquinolinium (E,E)-hexa-2,4-dienoate)

• Product Name: 8-hydroxyquinolinium (E,E)-hexa-2,4-dienoate
• CAS No: 27143-44-8
• MF: C₁₅H₁₅NO₃
• MW: 257.284504175186
• CID: 914717
• PubChem ID: 56843400
• Update Time: 2025-04-19

8-hydroxyquinolinium (E,E)-hexa-2,4-dienoate Chemical and Physical Properties

Names and Identifiers

• 8-hydroxyquinolinium (E,E)-hexa-2,4-dienoate
• hexa-2,4-dienoate,quinolin-1-ium-8-ol
• (2E,4E)-hexa-2,4-dienoate
• quinolin-1-ium-8-ol
• NS00083714
• 27143-44-8
• EINECS 248-260-6

• Inchi： 1S/C9H7NO.C6H8O2/c11-8-5-1-3-7-4-2-6-10-9(7)8;1-2-3-4-5-6(7)8/h1-6,11H;2-5H,1H3,(H,7,8)/b;3-2+,5-4+
• InChI Key： FPJPOOKQTKUORC-PLKIVWSFSA-N
• SMILES： OC1=CC=CC2=CC=C[NH+]=C21.[O-]C(/C=C/C=C/C)=O

Computed Properties

• Exact Mass: 257.10525
• Monoisotopic Mass: 257.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.5A^2

Experimental Properties

• Boiling Point: 501°Cat760mmHg
• Flash Point: 501°Cat760mmHg
• PSA: 74.5